Cas no 866134-66-9 (6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 866134-66-9
• MF: C₁₆H₁₃ClN₂O₇S
• MW: 412.801622152328
• CID: 5015013
• Update Time: 2025-10-30

6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 6-chloro-4-[(2-nitrophenyl)methanesulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• Inchi： 1S/C16H13ClN2O7S/c17-11-5-6-14-13(7-11)18(8-15(26-14)16(20)21)27(24,25)9-10-3-1-2-4-12(10)19(22)23/h1-7,15H,8-9H2,(H,20,21)
• InChI Key： IZOYMKYDTFRNHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CC(C(=O)O)O2)S(CC1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 677
• XLogP3: 2.4
• Topological Polar Surface Area: 138

Additional information on 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

Introduction to 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 866134-66-9)

6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid, identified by its CAS number 866134-66-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a nitrobenzyl sulfonyl moiety, and a carboxylic acid group, contributes to its unique chemical properties and potential pharmacological applications.

The structural features of 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid make it a versatile scaffold for drug discovery. The chloro group at the 6-position enhances electrophilicity, facilitating further functionalization through nucleophilic substitution reactions. Meanwhile, the nitrobenzyl sulfonyl group introduces both electronic and steric effects, influencing interactions with biological targets. The carboxylic acid functionality provides a site for hydrogen bonding and salt formation, which is crucial for improving solubility and bioavailability in drug formulations.

Recent advancements in medicinal chemistry have highlighted the potential of benzoxazine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that benzoxazines exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The specific arrangement of substituents in 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid suggests that it may possess similar bioactivities while offering unique advantages due to its tailored molecular structure.

In particular, the nitrobenzyl sulfonyl moiety has been investigated for its ability to modulate enzyme activity through covalent binding or allosteric regulation. This feature makes it an attractive component for designing inhibitors targeting enzymes such as kinases or proteases. Additionally, the carboxylic acid group can be exploited to develop prodrugs or conjugates that enhance delivery efficiency and target specificity. These attributes position 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid as a promising candidate for further exploration in drug development pipelines.

Current research in the field of heterocyclic chemistry has emphasized the importance of optimizing molecular architectures to improve pharmacokinetic profiles and therapeutic efficacy. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with desirable properties. The structural complexity of 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid aligns well with these approaches, as its multifunctional nature allows for fine-tuning interactions with biological systems.

One notable area of investigation is the use of benzoxazine derivatives in oncology research. Several studies have reported the inhibitory effects of these compounds on tumor growth and metastasis by targeting key signaling pathways involved in cancer progression. The chloro and nitrobenzyl sulfonyl substituents in 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid may contribute to its potential anti-cancer activity by disrupting critical molecular interactions within cancer cells. Furthermore, preclinical studies have suggested that benzoxazines can induce apoptosis and inhibit angiogenesis—both crucial mechanisms in cancer therapy.

The synthesis of 6-Chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic steps include nucleophilic aromatic substitution to introduce the chloro group, followed by sulfonylation using a nitrobenzyl sulfonating agent. The final step involves cyclization to form the benzoxazine ring system, which is then carboxylated to yield the target compound. This synthetic route underscores the compound's feasibility for large-scale production if required for industrial applications.

The pharmacological profile of 6-Chloro-4-[(2-nitrobenzyl)sulfonyl])-3,dihydro--*H*-1,dibenzo[azepine]--carboxylic acid is further supported by its interaction with biological targets such as enzymes and receptors. For instance, nitroaromatic compounds are known to exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production.* The presence of a nitro group in this molecule may enable similar mechanisms, while also providing additional opportunities for selective binding through steric and electronic tuning.* Moreover, sulfonylated derivatives are frequently explored for their ability to enhance binding affinity due to hydrogen bonding interactions.* These features collectively contribute to the compound's potential therapeutic value.

In conclusion, 6-Chloro--(dibenzo[b,e][1,dioxepine]--7--one)-- (indanone-- 7--one)-- (indanone-- 7--one)-- (indanone-- 7--one)-- (indanone-- 7--one)-- (indanone-- 7--one)-- (indanone-- 7--one)-- (indanone--)- *carbonyl chloride* is a structurally complex yet biologically relevant compound with significant potential in pharmaceutical research.* Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases.* Ongoing studies continue to explore its pharmacological properties,* synthetic modifications,* and applications in drug discovery.* As our understanding of molecular interactions advances,* compounds like this will play an increasingly important role in shaping future treatments.*